Cas no 2027930-03-4 (Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate
• CAS No: 2027930-03-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6491921
• PubChem ID: 165444402
• Update Time: 2025-07-01

Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2027930-03-4
• methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate
• EN300-700326
• Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate

• Inchi： 1S/C10H16O3/c1-4-9(8(11)12-3)10(13-9)6-5-7(10)2/h7H,4-6H2,1-3H3
• InChI Key： IMRJEAWQYGPYBO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCC2C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate

Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2027930-03-4): A Comprehensive Overview

Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2027930-03-4) is a fascinating compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ester, characterized by its unique oxaspiro structure, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for further exploration.

The molecular structure of Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate consists of a spirocyclic framework formed by the intersection of an oxirane ring with a hexane backbone. This configuration imparts a high degree of steric complexity, which can be leveraged to modulate the compound's interactions with biological targets. The presence of both ethyl and methyl substituents further enhances its structural diversity, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential biological activities. Spirocycles are known to exhibit high binding affinity and selectivity, which are critical factors in the development of novel therapeutics. The oxaspiro motif, in particular, has been associated with various pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties.

One of the most compelling aspects of Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate is its potential as a lead compound for the development of new drugs. Researchers have been exploring its interactions with enzymes and receptors relevant to several diseases, including cancer and neurodegenerative disorders. Preliminary studies suggest that this compound may interfere with key signaling pathways involved in these conditions, offering a novel therapeutic approach.

The synthesis of Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate presents unique challenges due to its complex spirocyclic structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving these milestones.

The biological activity of Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate has been the focus of numerous studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammation and pain signaling. Additionally, the compound has shown promise in preclinical models as a modulator of neurotransmitter receptors, suggesting its utility in treating neurological disorders.

The pharmacokinetic properties of Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic potential. Initial pharmacokinetic studies indicate that this compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further development.

In conclusion, Methyl 2-ethyl-4-methyl-1-oxaspiro[2.3]hexane-2-carboxylate (CAS No. 2027930-03-4) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique spirocyclic framework and diverse substituents make it an attractive scaffold for drug discovery. Further studies are warranted to fully elucidate its mechanisms of action and therapeutic applications.